6,7-Difluoro-1-(cis-2-fluorocyclopropyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
6,7-Difluoro-1-(cis-2-fluorocyclopropyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
127199-00-2
VCID:
VC0180436
InChI:
InChI=1S/C13H8F3NO3/c14-7-1-5-10(2-8(7)15)17(11-3-9(11)16)4-6(12(5)18)13(19)20/h1-2,4,9,11H,3H2,(H,19,20)/t9-,11-/m0/s1
SMILES:
C1C(C1F)N2C=C(C(=O)C3=CC(=C(C=C32)F)F)C(=O)O
Molecular Formula:
C13H8F3NO3
Molecular Weight:
283.20 g/mol
6,7-Difluoro-1-(cis-2-fluorocyclopropyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
CAS No.: 127199-00-2
Cat. No.: VC0180436
Molecular Formula: C13H8F3NO3
Molecular Weight: 283.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 127199-00-2 |
|---|---|
| Molecular Formula | C13H8F3NO3 |
| Molecular Weight | 283.20 g/mol |
| IUPAC Name | 6,7-difluoro-1-[(1S,2S)-2-fluorocyclopropyl]-4-oxoquinoline-3-carboxylic acid |
| Standard InChI | InChI=1S/C13H8F3NO3/c14-7-1-5-10(2-8(7)15)17(11-3-9(11)16)4-6(12(5)18)13(19)20/h1-2,4,9,11H,3H2,(H,19,20)/t9-,11-/m0/s1 |
| Standard InChI Key | TVOYMYXRLULSCE-ONGXEEELSA-N |
| Isomeric SMILES | C1[C@@H]([C@H]1F)N2C=C(C(=O)C3=CC(=C(C=C32)F)F)C(=O)O |
| SMILES | C1C(C1F)N2C=C(C(=O)C3=CC(=C(C=C32)F)F)C(=O)O |
| Canonical SMILES | C1C(C1F)N2C=C(C(=O)C3=CC(=C(C=C32)F)F)C(=O)O |
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